The reaction between difluorotrichloromethylphosphine and secondary amines: a new synthesis of aminodifluorophosphines
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000228
Abstract
Difluorotrichloromethylphosphine reacts with diethylamine, piperidine, and pyrrolidine, to produce chloroform and diethylamino-N-difluorophosphine (C2H5)2NPF2, piperidine-N-difluorophosphine C5H10NPF2, and pyrrolidine-N-difluorophosphine C4H8NPF2, respectively. The last has also been prepared by fluorination of the corresponding dichloro-compound with antimony trifluoride. The phosphorus, fluorine, and proton n.m.r. spectra of these compounds are presented.
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